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Compound of Interest

Compound Name: Sodium aluminum hydride

Cat. No.: B089126

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the thermodynamic data for
sodium aluminum hydride (NaAlH4), a material of significant interest for hydrogen storage
and as a reducing agent in chemical synthesis. This document consolidates key
thermodynamic parameters, details experimental methodologies for their determination, and
visualizes the decomposition pathway of NaAlHa.

Core Thermodynamic Data

The thermodynamic properties of sodium aluminum hydride and its decomposition products
are crucial for understanding its stability, reactivity, and potential applications. The following
tables summarize the key quantitative data available in the literature.

Table 1: Thermodynamic Properties of Sodium Aluminum Hydride (NaAlH4)
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Property Value Units Notes
Standard Enthalpy of Experimentally
) -117.04[1] kJ/mol _
Formation (AfH®29s) determined

Standard Molar Experimentally
89.12[1] J/(mol-K) _

Entropy (S°298) determined
Gibbs Free Energy of

) -69.8 kJ/mol Calculated
Formation (AfG°29s)
Molar Mass 54.003 g/mol
Density 1.24 g/cm3 [1]

) ) 183 °C (decomposes)

Melting Point °C

[1]

Note: The Standard Gibbs Free Energy of Formation was calculated using the formula AG® =
AH° - TAS®, with T = 298.15 K.

Table 2: Thermodynamic Properties of NaAlH4 Decomposition Products

Standard Enthalpy of

Standard Molar Entropy

Compound Formation (AfH®298)
(S°298) (JI(mol-K))
(kJ/mol)
NasAlHs - -
NaH -56.44 40.0
Al 0 28.3
Ha 0 130.7

Table 3: Enthalpy of Decomposition Reactions for NaAlHa
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Reaction AH (kJ/mol Hz)

Method

3NaAlHa(s) — NasAlHe(s) +
2Al(s) + 3H2(g)

37

Experimental (DSC)

NasAlHes(s) — 3NaH(s) + Al(s)
+ 3/2H2(g)

Experimental (DSC)

Decomposition Pathway of Sodium Aluminum

Hydride

Sodium aluminum hydride thermally decomposes in a two-step process, releasing hydrogen
gas. The first step involves the formation of sodium hexahydridoaluminate (NasAlHe), followed
by its further decomposition to sodium hydride (NaH), aluminum (Al), and hydrogen gas.
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Sodium Hexahydridoaluminate
(NasAlHe)

Step 1
~185-220 °C

Hydrogen Gas
(H2)

Aluminum
(Al)

Sodium Hydride
(NaH)

Sodium Aluminum Hydride
(NaAlHa4)

Hydrogen Gas
(H2)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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